Cas no 334973-78-3 (9H-Fluoren-9-one-9-13C,2-fluoro- (9CI))

• Product Name: 9H-Fluoren-9-one-9-13C,2-fluoro- (9CI)
• CAS No: 334973-78-3
• MF: C₁₃H₇FO
• MW: 198.192487001419
• CID: 301885
• PubChem ID: 96016
• Update Time: 2025-04-19

9H-Fluoren-9-one-9-13C,2-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one-9-13C,2-fluoro- (9CI)
• 2-FLUORO-9-FLUORENONE-9-13C
• 2-fluorofluoren-9-one
• 2-Fluoro-9H-fluoren-9-one #
• 2-Fluoro-fluoren-9-one
• AMY39972
• AKOS015853540
• 343-01-1
• NSC 48261
• BS-22911
• DTXSID70187857
• 334973-78-3
• MFCD00001150
• D95559
• J-019546
• 9H-Fluoren-9-one, 2-fluoro-
• NSC-48261
• 2-Fluoro-9-fluorenone, 98%
• A875025
• Fluoren-9-one, 2-fluoro-
• FT-0676819
• 2-Fluoro-9-fluorenone
• SCHEMBL181722
• NSC48261
• 2-Fluoro-9H-fluoren-9-one
• CS-W010545
• 2-fluoro-9 h-fluoren-9-one

• Inchi： 1S/C13H7FO/c14-8-5-6-10-9-3-1-2-4-11(9)13(15)12(10)7-8/h1-7H
• InChI Key： CNCFLCLXJBPMIR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 199.05100
• Monoisotopic Mass: 198.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.03710